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Compound of Interest

Compound Name:
Ethyl 1-methylpyrrolidine-3-

carboxylate

Cat. No.: B180873 Get Quote

An In-depth Technical Guide to Ethyl 1-methylpyrrolidine-3-carboxylate

This technical guide provides a comprehensive overview of Ethyl 1-methylpyrrolidine-3-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals

in drug development. This document details its chemical identifiers, physicochemical

properties, and its role as a building block in synthetic chemistry.

Core Identifiers and Chemical Properties
Ethyl 1-methylpyrrolidine-3-carboxylate is a substituted pyrrolidine derivative. The

pyrrolidine ring is a crucial scaffold in medicinal chemistry, offering a three-dimensional

structure that can effectively explore pharmacophore space.

Table 1: Chemical Identifiers for Ethyl 1-methylpyrrolidine-3-carboxylate

Identifier Value

CAS Number 14398-95-9

Molecular Formula C₈H₁₅NO₂

Molecular Weight 157.2 g/mol

IUPAC Name ethyl 1-methylpyrrolidine-3-carboxylate
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Table 2: Physicochemical Properties of Related Pyrrolidine Compounds

Note: Experimental data for Ethyl 1-methylpyrrolidine-3-carboxylate is not readily available.

The following table presents computed data for structurally similar compounds to provide an

estimation of its properties.

Property
1-Methylpyrrolidine-3-
carboxylic acid

Ethyl pyrrolidine-1-
carboxylate

Molecular Weight 129.16 g/mol [1] 143.18 g/mol [2]

XLogP3 -2.4[1] Not Available

Hydrogen Bond Donor Count 1 0

Hydrogen Bond Acceptor

Count
2 2

Rotatable Bond Count 1 2

Exact Mass 129.078978594 Da[1] 143.094628657 Da[2]

Topological Polar Surface Area 40.5 Å²[1] 29.5 Å²[2]

Synthesis and Experimental Protocols
The synthesis of pyrrolidine-3-carboxylic acid derivatives often involves methods such as

asymmetric Michael addition reactions.[3][4] These reactions are valuable for creating

enantiomerically enriched pyrrolidine structures, which are crucial for developing stereospecific

pharmaceuticals.

A general approach to synthesizing 5-alkyl-substituted pyrrolidine-3-carboxylic acids involves

the organocatalytic enantioselective Michael addition of nitroalkanes to 4-alkyl-substituted 4-

oxo-2-enoates.[3][4] This method can yield highly enantiomerically enriched products in a two-

step process.[3][4]

While a specific protocol for Ethyl 1-methylpyrrolidine-3-carboxylate is not detailed in the

available literature, a plausible synthetic route can be inferred from the synthesis of related
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compounds. The following is a generalized experimental protocol for the synthesis of a

substituted pyrrolidine, which can be adapted.

Generalized Experimental Protocol: Michael Addition for Pyrrolidine Ring Formation

Reaction Setup: To a solution of an appropriate enoate (1.0 mmol) in a suitable solvent (e.g.,

chloroform, 5 mL) at room temperature, add the Michael donor (e.g., an amine, 1.2 mmol)

and a catalyst (e.g., an organocatalyst like a chiral amine or a base, 0.1 mmol).

Reaction Monitoring: Stir the reaction mixture at the specified temperature and monitor the

progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry

(LC-MS).

Work-up: Upon completion, quench the reaction with a suitable reagent (e.g., saturated

ammonium chloride solution). Extract the aqueous layer with an organic solvent (e.g., ethyl

acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography on

silica gel to obtain the desired substituted pyrrolidine.

Applications in Drug Discovery
The pyrrolidine scaffold is a key component in many biologically active compounds. Its

derivatives are utilized as intermediates in the synthesis of a wide range of pharmaceuticals,

including antibacterial and anti-inflammatory agents.[5][6] The stereochemistry of the

pyrrolidine ring and its substituents is often critical for biological activity.

The logical workflow for utilizing a building block like Ethyl 1-methylpyrrolidine-3-carboxylate
in a drug discovery program is depicted in the following diagram.
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General Workflow for Pyrrolidine Building Block in Drug Discovery
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Caption: General Workflow for Pyrrolidine Building Block in Drug Discovery
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Signaling Pathways
As a chemical building block, Ethyl 1-methylpyrrolidine-3-carboxylate is not directly involved

in biological signaling pathways. Instead, it serves as a precursor for the synthesis of more

complex molecules that may be designed to interact with specific biological targets, such as

enzymes or receptors, within a signaling cascade. For example, pyrrolidine derivatives have

been investigated as components of molecules targeting enzymes involved in inflammation or

bacterial replication.[5][6]

The logical relationship for the role of this compound in the context of therapeutic development

is illustrated below.
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Role of Building Block in Therapeutic Development
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Caption: Role of Building Block in Therapeutic Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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